Cas no 91569-56-1 (4-Isoxazolecarboxylicacid, 3-methyl-5-(2-methylphenyl)-)

4-Isoxazolecarboxylicacid, 3-methyl-5-(2-methylphenyl)- structure
91569-56-1 structure
Product Name:4-Isoxazolecarboxylicacid, 3-methyl-5-(2-methylphenyl)-
CAS No:91569-56-1
MF:C12H11NO3
MW:217.220643281937
CID:799906
PubChem ID:28275769
Update Time:2025-04-19

4-Isoxazolecarboxylicacid, 3-methyl-5-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylicacid, 3-methyl-5-(2-methylphenyl)-
    • 3-methyl-5-(2-methylphenyl)-1,2-oxazole-4-carboxylic acid
    • 4-Isoxazolecarboxylicacid,3-methyl-5-o-tolyl-(7CI)
    • SCHEMBL12691873
    • 91569-56-1
    • DTXSID40651196
    • 3-Methyl-5-(o-tolyl)isoxazole-4-carboxylic acid
    • Inchi: 1S/C12H11NO3/c1-7-5-3-4-6-9(7)11-10(12(14)15)8(2)13-16-11/h3-6H,1-2H3,(H,14,15)
    • InChI Key: GXPKKFHAXHDUPI-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(=O)O)C(C)=N1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 217.07389321g/mol
  • Monoisotopic Mass: 217.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.3Ų

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